5-fluoro-2-{2-[3-(tetrahydrofuran-3-yl)-1,2,4-oxadiazol-5-yl]ethyl}-1H-benzimidazole

• IUPAC Name: 5-[2-(6-fluoro-1H-benzimidazol-2-yl)ethyl]-3-(oxolan-3-yl)-1,2,4-oxadiazole
• InChI: InChI=1S/C15H15FN4O2/c16-10-1-2-11-12(7-10)18-13(17-11)3-4-14-19-15(20-22-14)9-5-6-21-8-9/h1-2,7,9H,3-6,8H2,(H,17,18)
• InChI Key: ZJEKKBBVVALOQM-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1C2=NOC(=N2)CCC3=NC4=C(N3)C=C(C=C4)F
• Molecular Formula: C15H15FN4O2
• Molecular Weight: 302.30 g/mol

Description

5-fluoro-2-{2-[3-(tetrahydrofuran-3-yl)-1,2,4-oxadiazol-5-yl]ethyl}-1H-benzimidazole is a useful research compound. Its molecular formula is C15H15FN4O2 and its molecular weight is 302.30 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 302.11790390 g/mol and the complexity rating of the compound is 389. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

Benzimidazole derivatives have been synthesized and evaluated for their potential in treating various conditions. For instance, benzimidazole-7-carboxylic acids bearing acidic heterocycles, such as 5-oxo-1,2,4-oxadiazole, have shown significant angiotensin II receptor antagonistic activities, suggesting potential in treating cardiovascular diseases (Kohara et al., 1996). Furthermore, benzimidazole derivatives containing triazole, thiadiazole, and oxadiazole rings have been investigated for α-glucosidase inhibitory, antimicrobial, and antioxidant activities, indicating their potential in managing diabetes and infections (Menteşe et al., 2015).

Antimicrobial and Antioxidant Applications

Benzimidazole derivatives have also been explored for their antimicrobial and antioxidant properties. For example, novel benzimidazole compounds have been synthesized and shown to possess significant antimicrobial activities against resistant strains of Pseudomonas aeruginosa, highlighting their potential as novel therapeutic agents for combating drug-resistant infections (Wang et al., 2018).

Anticancer Properties

The cytotoxic activities of benzimidazole conjugated 1,3,4-oxadiazole derivatives against various human cancer cell lines have been evaluated, revealing that some compounds exhibited significant cytotoxicity, suggesting their potential as leads in anticancer drug development (Quy et al., 2022).